Cas no 2500-79-0 (Adenine, 9-(4-thio-b-L-ribofuranosyl)- (7CI,8CI))

• Product Name: Adenine, 9-(4-thio-b-L-ribofuranosyl)- (7CI,8CI)
• CAS No: 2500-79-0
• MF: C₁₀H₁₃N₅O₃S
• MW: 283.306919813156
• CID: 272617
• PubChem ID: 98140
• Update Time: 2025-04-19

Adenine, 9-(4-thio-b-L-ribofuranosyl)- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine, 9-(4-thio-b-L-ribofuranosyl)- (7CI,8CI)
• 2-(6-aminopurin-9-yl)-5-(hydroxymethyl)thiolane-3,4-diol
• 4-(6-oxo-1,6-dihydro-purin-9-ylmethyl)-benzoic acid methyl ester
• 6-methyl-9-(4-nitro-benzylideneamino)-7,9-dihydro-purin-8-one
• 9-< 4-Methoxycarbonyl-benzyl> -hypoxanthin
• 9-< 4-Nitro-benzylidenamino> -8-hydroxy-6-methyl-purin
• AC1L7FUG
• NSC212228
• NSC109160
• NSC-82219
• NSC-97111
• NSC82219
• 15023-73-1
• NSC-110342
• 15023-77-5
• NSC-81154
• DTXSID70933896
• NSC110342
• 2500-79-0
• NSC-109160
• 15023-72-0
• 9-(4-thiopentofuranosyl)-9h-purin-6-amine
• NSC97111
• NSC81154

• Inchi： 1S/C10H13N5O3S/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)
• InChI Key： SIGIJBMOORTVPB-UHFFFAOYSA-N
• SMILES： S1C(CO)C(C(C1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 283.07409
• Monoisotopic Mass: 283.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 156A^2

Experimental Properties

• Density: 2.08
• Boiling Point: 657.8°Cat760mmHg
• Flash Point: 351.6°C
• Refractive Index: 1.962
• PSA: 130.31
• LogP: -0.68220